Cas no 200799-60-6 (Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]-)

Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]-, is a benzimidazole-derived aromatic amine with potential applications in pharmaceutical and chemical synthesis. Its structure features a benzimidazole core linked to an aniline moiety via a methylene bridge, offering versatility as an intermediate in the development of bioactive compounds. The presence of the 5-methyl substitution on the benzimidazole ring enhances stability and may influence binding affinity in target interactions. This compound is particularly valuable in medicinal chemistry for designing inhibitors or receptor modulators due to its rigid, planar structure and functional group compatibility. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.
Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]- structure
200799-60-6 structure
Product Name:Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]-
CAS No:200799-60-6
MF:C15H15N3
MW:237.299702882767
CID:1391495
PubChem ID:401584
Update Time:2025-06-07

Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]-
    • AKOS005870928
    • NSC-715279
    • 4-(5-Methyl-1H-benzoimidazol-2-ylmethyl)-phenylamine
    • 4-((5-Methyl-1H-benzo[d]imidazol-2-yl)methyl)aniline
    • AKOS000636576
    • SCHEMBL20723555
    • 4-[(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)METHYL]ANILINE
    • NSC715279
    • HMS3430K07
    • 200799-60-6
    • {4-[(5-methyl-1h-benzimidazol-2-yl)methyl]phenyl}amine
    • CCG-24522
    • CHEMBL1619216
    • 4-(5-methyl-1 h-benzoimidazol-2-ylmethyl)-phenylamine
    • MDL: MFCD03773320
    • Inchi: 1S/C15H15N3/c1-10-2-7-13-14(8-10)18-15(17-13)9-11-3-5-12(16)6-4-11/h2-8H,9,16H2,1H3,(H,17,18)
    • InChI Key: OPLXYWVBFUSFRS-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 237.12675
  • Monoisotopic Mass: 237.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7

Benzenamine, 4-[(5-methyl-1H-benzimidazol-2-yl)methyl]- Pricemore >>

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